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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 3-
Octyn-2-one, a valuable intermediate in organic synthesis. This document outlines the

expected spectroscopic data based on its chemical structure, details the experimental

protocols for obtaining this data, and presents a logical workflow for its analysis. Due to the

limited availability of experimentally derived spectra in public databases, this guide

incorporates predicted Nuclear Magnetic Resonance (NMR) data and characteristic Infrared

(IR) absorption frequencies to serve as a reference for researchers working with this

compound.

Data Presentation: Summarized Spectroscopic Data
The following tables summarize the expected and observed spectroscopic data for 3-Octyn-2-
one.

Table 1: Infrared (IR) Spectroscopy Data
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Functional Group
Expected Absorption
Range (cm⁻¹)

Description

C≡C (Alkyne) 2260 - 2100
Medium to weak, sharp

absorption

C=O (Ketone) 1725 - 1705 Strong, sharp absorption

C-H (sp³ alkanes) 3000 - 2850
Medium to strong, sharp

absorptions

Table 2: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted)

Solvent: CDCl₃, Reference: TMS (0.00 ppm)

Chemical Shift (δ,
ppm)

Multiplicity Number of Protons Assignment

~2.30 s 3H H-1 (CH₃-C=O)

~2.25 t 2H H-5 (C≡C-CH₂-CH₂)

~1.55 sextet 2H H-6 (-CH₂-CH₂-CH₂)

~1.40 sextet 2H H-7 (-CH₂-CH₂-CH₃)

~0.95 t 3H H-8 (-CH₂-CH₃)

Table 3: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted)

Solvent: CDCl₃, Reference: TMS (0.00 ppm)
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Chemical Shift (δ, ppm) Carbon Assignment

~185.0 C-2 (C=O)

~90.0 C-4 (C≡C-C=O)

~80.0 C-3 (C≡C-CH₂)

~32.0 C-1 (CH₃-C=O)

~30.0 C-6 (-CH₂-CH₂-CH₂)

~22.0 C-7 (-CH₂-CH₂-CH₃)

~19.0 C-5 (C≡C-CH₂)

~13.5 C-8 (-CH₂-CH₃)

Table 4: Mass Spectrometry (MS) Data

Method: Electron Ionization (EI)

m/z Relative Intensity Possible Fragment

124 Moderate [M]⁺ (Molecular Ion)

109 High [M - CH₃]⁺

81 High [M - C₃H₇]⁺

67 Moderate [C₅H₇]⁺

43 High [CH₃CO]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Infrared (IR) Spectroscopy
Technique: Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy.
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Methodology:

Instrument Preparation: The FTIR spectrometer is powered on and allowed to stabilize. A

background spectrum of the clean ATR crystal is recorded to subtract atmospheric and

instrumental interferences.

Sample Application: A small drop of neat 3-Octyn-2-one is placed directly onto the center of

the ATR crystal.

Data Acquisition: The sample is brought into firm contact with the crystal using the

instrument's pressure clamp. The IR spectrum is then recorded, typically by co-adding

multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio over a spectral range of

4000 to 400 cm⁻¹.

Data Processing: The resulting interferogram is subjected to a Fourier transform to generate

the final IR spectrum (transmittance or absorbance vs. wavenumber).

Cleaning: After analysis, the ATR crystal is thoroughly cleaned with a suitable solvent (e.g.,

isopropanol or acetone) and a soft, non-abrasive wipe.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.2.1 ¹H NMR Spectroscopy

Methodology:

Sample Preparation: Approximately 5-10 mg of 3-Octyn-2-one is dissolved in about 0.6-0.7

mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an

internal standard. The solution is then transferred to a 5 mm NMR tube.

Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned to

the ¹H frequency, and the magnetic field is shimmed to achieve optimal homogeneity.

Data Acquisition: A standard one-pulse ¹H NMR experiment is performed. Key acquisition

parameters include a spectral width of approximately 15 ppm, an acquisition time of 2-4

seconds, and a relaxation delay of 1-5 seconds. The number of scans can be varied

depending on the sample concentration to achieve an adequate signal-to-noise ratio.
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Data Processing: The acquired Free Induction Decay (FID) is processed by applying a

Fourier transform, phase correction, and baseline correction. The chemical shifts are

referenced to the TMS signal at 0.00 ppm. Integration of the signals is performed to

determine the relative number of protons.

2.2.2 ¹³C NMR Spectroscopy

Methodology:

Sample Preparation: A more concentrated sample of 3-Octyn-2-one (20-50 mg) is dissolved

in CDCl₃ with TMS in an NMR tube.

Instrument Setup: The spectrometer is tuned to the ¹³C frequency, and the magnetic field is

shimmed.

Data Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. This involves irradiating

the protons to collapse the ¹³C-¹H coupling, resulting in a spectrum with single lines for each

unique carbon atom. A wider spectral width (e.g., 250 ppm) is used. Due to the low natural

abundance of ¹³C and its lower gyromagnetic ratio, a larger number of scans and a longer

total acquisition time are typically required compared to ¹H NMR.

Data Processing: The FID is processed using a Fourier transform with an appropriate

window function, followed by phase and baseline corrections. The chemical shifts are

referenced to the TMS signal.

Mass Spectrometry (MS)
Technique: Electron Ionization Mass Spectrometry (EI-MS), often coupled with Gas

Chromatography (GC).

Methodology:

Sample Introduction: A dilute solution of 3-Octyn-2-one in a volatile solvent (e.g.,

dichloromethane or hexane) is injected into the GC-MS system. The GC separates the

compound from the solvent and any impurities.
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Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer. In the EI source, the molecules are bombarded with a high-energy electron

beam (typically 70 eV), causing them to ionize and fragment.

Mass Analysis: The resulting positively charged ions (the molecular ion and various fragment

ions) are accelerated into the mass analyzer (e.g., a quadrupole). The mass analyzer

separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid

organic compound such as 3-Octyn-2-one.
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General workflow for spectroscopic analysis.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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